Cas no 20871-06-1 (5-Amino-2-(p-tolyl)isoindoline-1,3-dione)

• Product Name: 5-Amino-2-(p-tolyl)isoindoline-1,3-dione
• CAS No: 20871-06-1
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 3064399
• PubChem ID: 654782
• Update Time: 2025-04-23

5-Amino-2-(p-tolyl)isoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(p-tolyl)isoindoline-1,3-dione
• SR-01000313708-1
• CHEMBL1566451
• HMS2388L10
• SB65024
• CS-0336489
• Oprea1_315308
• CHEBI:109508
• 20871-06-1
• 5-amino-2-(4-methylphenyl)isoindole-1,3-dione
• SCHEMBL4781427
• J-013692
• MLS000029678
• AKOS000733145
• SR-01000313708
• Q27188655
• Oprea1_570516
• 5-Amino-2-p-tolyl-isoindole-1,3-dione
• 5-Amino-2-p-tolylisoindole-1,3-dione
• SMR000001050

• MDL： MFCD00430451
• Inchi： 1S/C15H12N2O2/c1-9-2-5-11(6-3-9)17-14(18)12-7-4-10(16)8-13(12)15(17)19/h2-8H,16H2,1H3
• InChI Key： FHABPHDBZIXDNX-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2C(N1C1C=CC(C)=CC=1)=O)N

Computed Properties

• Exact Mass: 252.089877630g/mol
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 5-Amino-2-(p-tolyl)isoindoline-1,3-dione

Introduction to 5-Amino-2-(p-tolyl)isoindoline-1,3-dione (CAS No. 20871-06-1)

5-Amino-2-(p-tolyl)isoindoline-1,3-dione, identified by its Chemical Abstracts Service (CAS) number 20871-06-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic molecule, featuring an isoindoline core with substituents that enhance its pharmacological potential, has garnered attention due to its structural complexity and functional diversity. The presence of both an amino group and a p-tolyl (para-methylphenyl) substituent imparts unique reactivity and binding properties, making it a valuable scaffold for drug discovery initiatives.

The isoindoline ring system itself is a privileged structure in medicinal chemistry, known for its ability to mimic natural product scaffolds and interact with biological targets in diverse ways. In particular, 5-Amino-2-(p-tolyl)isoindoline-1,3-dione has been explored as a precursor or intermediate in the synthesis of molecules targeting various therapeutic areas. Its dual functionality—combining an amino group for nucleophilic substitution reactions and an electron-deficient dione moiety for coordination or hydrogen bonding interactions—makes it particularly versatile.

Recent advancements in the field of computational chemistry have enabled more efficient virtual screening of such compounds, allowing researchers to predict their binding affinities and potential interactions with biological targets. Studies have indicated that derivatives of 5-Amino-2-(p-tolyl)isoindoline-1,3-dione may exhibit inhibitory activity against enzymes involved in cancer pathways, such as kinases and proteases. The p-tolyl group, in particular, has been shown to modulate the electronic properties of the molecule, influencing its pharmacokinetic behavior and metabolic stability.

In parallel, synthetic methodologies have evolved to streamline the preparation of complex heterocycles like 5-Amino-2-(p-tolyl)isoindoline-1,3-dione. Modern approaches often leverage transition-metal-catalyzed reactions and asymmetric synthesis techniques to achieve high yields and enantioselectivity. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the p-tolyl substituent efficiently. Additionally, biocatalytic methods are being explored as sustainable alternatives to traditional synthetic routes.

The pharmacological evaluation of 5-Amino-2-(p-tolyl)isoindoline-1,3-dione has revealed promising results in preclinical models. Its structural features suggest potential applications in treating neurological disorders, where precise modulation of molecular interactions is crucial. Furthermore, the compound’s ability to cross the blood-brain barrier has been investigated using computational modeling tools, providing insights into its distribution and efficacy within the central nervous system.

From a regulatory perspective, the synthesis and handling of 5-Amino-2-(p-tolyl)isoindoline-1,3-dione must adhere to stringent quality control measures to ensure consistency in pharmaceutical applications. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm purity and structural integrity. These methods are critical for meeting regulatory standards set by agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

The future direction of research involving 5-Amino-2-(p-tolyl)isoindoline-1,3-dione is likely to focus on optimizing its pharmacological profile through structure-activity relationship (SAR) studies. By systematically modifying substituents or functional groups, researchers aim to enhance potency while minimizing side effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these endeavors.

Moreover, green chemistry principles are increasingly being integrated into synthetic workflows for compounds like 5-Amino-2-(p-tolyl)isoindoline-1,3-dione. This includes reducing solvent usage, minimizing waste generation, and employing energy-efficient reaction conditions. Such practices align with global sustainability goals while maintaining high standards of chemical synthesis.

In conclusion,5-Amino-2-(p-tolyl)isoindoline-1,3-dione (CAS No. 20871-06-1) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a versatile scaffold for drug discovery，and ongoing research continues to uncover its full potential across multiple disease indications.